Cas no 1804774-05-7 (Methyl 2-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Methyl 2-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1804774-05-7
• MF: C₉H₈F₃IN₂O₃
• MW: 376.071105003357
• CID: 4836152
• Update Time: 2025-10-28

Methyl 2-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C9H8F3IN2O3/c1-17-8(16)4-2-6(18-9(10,11)12)7(13)5(3-14)15-4/h2H,3,14H2,1H3
• InChI Key： DKZARNWUPBIQBF-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(=O)OC)N=C1CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• XLogP3: 1.8
• Topological Polar Surface Area: 74.4

Additional information on Methyl 2-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate

Methyl 2-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1804774-05-7): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate, identified by its CAS number 1804774-05-7, represents a significant compound in the realm of pharmaceutical chemistry. This pyridine derivative exhibits a unique structural configuration that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of multiple functional groups, including an amino methyl side chain, an iodo substituent, and a trifluoromethoxy group, endows this compound with diverse reactivity and potential applications in drug development.

The compound's structure is particularly noteworthy for its ability to serve as a building block in the construction of more complex pharmacophores. The iodo moiety, for instance, is a common handle for palladium-catalyzed cross-coupling reactions, which are pivotal in the formation of carbon-carbon bonds essential for drug molecule assembly. Meanwhile, the trifluoromethoxy group introduces electronic and steric effects that can modulate the biological activity of the final product. This combination of features positions Methyl 2-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate as a key player in medicinal chemistry.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability and binding affinity to biological targets. The incorporation of trifluoromethoxy groups into drug candidates has been shown to improve their pharmacokinetic properties, making them more suitable for therapeutic applications. Current research highlights the use of such compounds in the development of antiviral and anticancer agents, where fluorine atoms play a crucial role in optimizing drug efficacy.

The aminomethyl side chain in Methyl 2-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate offers further versatility, allowing for modifications such as acylation or alkylation to introduce additional functional groups. This adaptability makes the compound a valuable scaffold for designing novel molecules with tailored properties. For instance, researchers have leveraged this feature to develop kinase inhibitors and other targeted therapies that require precise molecular architecture.

The iodo substituent on the pyridine ring is another critical feature that enhances the compound's utility in synthetic chemistry. Iodinated pyridines are frequently employed in Suzuki-Miyaura cross-coupling reactions, which are widely used to construct biaryl structures found in many pharmaceuticals. The reaction's high selectivity and efficiency make it an attractive choice for medicinal chemists seeking to build complex scaffolds from simpler precursors.

Recent advancements in synthetic methodologies have further expanded the applications of Methyl 2-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate. For example, transition-metal-catalyzed coupling reactions have been optimized to achieve higher yields and better regioselectivity, enabling more streamlined synthetic routes. These improvements have made it possible to access previously challenging molecular architectures more efficiently, accelerating the drug discovery process.

The compound's potential extends beyond its role as a synthetic intermediate. Its unique structural features have also been explored in computational studies aimed at understanding molecular interactions with biological targets. By leveraging computational chemistry techniques such as molecular docking and quantum mechanics simulations, researchers can predict how Methyl 2-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate might interact with enzymes or receptors, providing insights into its biological activity.

In conclusion, Methyl 2-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1804774-05-7) is a multifaceted compound with significant implications for pharmaceutical research and development. Its structural features—particularly the combination of an iodo substituent and a trifluoromethoxy group—make it an invaluable intermediate for constructing complex bioactive molecules. As synthetic methodologies continue to evolve and our understanding of fluorinated compounds deepens, this compound is poised to play an even greater role in the discovery and development of novel therapeutics.